Einecs 233-349-4

Specification

• CAS No.: 10126-90-6
• Molecular Formula: C29H14N2Na4O17S4
• Molecular Weight: 882.7 g/mol
• IUPAC Name: tetrasodium;[2-(1-amino-9,10-disulfonatooxyanthracen-2-yl)-5-sulfonatooxynaphtho[3,2-f][1,3]benzoxazol-10-yl] sulfate
• Standard InChI: InChI=1S/C29H18N2O17S4.4Na/c30-24-18(10-9-17-23(24)28(48-52(41,42)43)16-8-4-3-7-15(16)25(17)45-49(32,33)34)29-31-21-11-19-20(12-22(21)44-29)27(47-51(38,39)40)14-6-2-1-5-13(14)26(19)46-50(35,36)37;;;;/h1-12H,30H2,(H,32,33,34)(H,35,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4
• Standard InChI Key: FMBRXVYUCDRWAG-UHFFFAOYSA-J
• SMILES: C1=CC=C2C(=C1)C(=C3C=CC(=C(C3=C2OS(=O)(=O)[O-])N)C4=NC5=CC6=C(C7=CC=CC=C7C(=C6C=C5O4)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C=CC(=C(C3=C2OS(=O)(=O)[O-])N)C4=NC5=CC6=C(C7=CC=CC=C7C(=C6C=C5O4)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Introduction

Chemical Identity and Basic Properties

Einecs 233-349-4 is identified by CAS number 10126-90-6 in chemical databases and regulatory listings. The compound has a complex structure characterized by a high molecular weight and multiple functional groups that contribute to its chemical behavior and potential applications.

The compound possesses several standard identifiers used in chemical databases and regulatory frameworks. These identifiers allow for accurate tracking and consistent reference across scientific literature and chemical inventories.

Identifier Type	Value
EINECS Number	233-349-4
CAS Number	10126-90-6
VCID	VC21253923
PubChem Compound	82373

Molecular Properties

The physical and chemical properties of Einecs 233-349-4 are determined by its complex structure and functional groups.

Property	Value
Molecular Formula	C29H14N2Na4O17S4
Molecular Weight	882.7 g/mol
IUPAC Name	tetrasodium;[2-(1-amino-9,10-disulfonatooxyanthracen-2-yl)-5-sulfonatooxynaphtho[3,2-f]benzoxazol-10-yl] sulfate

The compound's relatively high molecular weight and complex structure suggest it may have limited water solubility despite the presence of sulfonate groups. The tetrasodium component indicates that it exists as a salt form, which typically enhances water solubility compared to the free acid form.

Molecular Structure and Chemical Features

The molecular structure of Einecs 233-349-4 reveals a complex arrangement of aromatic rings and functional groups that define its chemical behavior.

Structural Components

Einecs 233-349-4 contains multiple aromatic systems including anthracene and naphthalene derivatives that are linked through a benzoxazole unit. These structural features contribute to the compound's chemical stability and potential photophysical properties.

Functional Groups

The molecule contains several key functional groups that define its reactivity profile:

• Sulfonated groups (four in total)

• Amino group

• Benzoxazole heterocycle

• Multiple aromatic rings

These functional groups, particularly the sulfonate moieties, likely influence the compound's solubility in various media. The presence of multiple sodium counterions confirms its existence as a salt, which typically enhances water solubility.

Research Methodologies

The analytical approaches relevant to studying compounds like Einecs 233-349-4 typically involve spectroscopic and chromatographic techniques.

Analytical Methods

Based on information from similar chemical research, compounds with complex aromatic structures are typically characterized using:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Mass Spectrometry

• Infrared Spectroscopy

• UV-Visible Spectroscopy

For compounds with aromatic systems and potential fluorescent properties, fluorescence spectroscopy would be particularly relevant, as highlighted in research on other fluorescent compounds.

Quantification Approaches

Quantitative analysis of similar compounds typically employs:

• High-Performance Liquid Chromatography (HPLC)

• Mass spectrometry-based quantification

• UV-Visible spectrophotometry for concentration determination

These methodologies represent standard approaches in analytical chemistry for complex organic compounds rather than specific methods verified for Einecs 233-349-4.